Cas no 1806793-82-7 (3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine
• CAS No: 1806793-82-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4853409
• Update Time: 2025-05-23

3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-4-2-3(6(8)9)5(11)7(10)12-4/h2,6H,11H2,1H3
• InChI Key： DKZDWEGDGATYQX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC(=C1N)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine

Research Update on 3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine (CAS: 1806793-82-7)

The compound 3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine (CAS: 1806793-82-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic pyridine derivative, characterized by its amino, difluoromethyl, fluoro, and methoxy substituents, presents a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the production of novel pharmaceutical agents. The presence of multiple halogen atoms and electron-donating groups makes this molecule particularly interesting for structure-activity relationship (SAR) studies, as these features can significantly influence both the physicochemical properties and biological activity of resulting drug candidates.

In the context of medicinal chemistry applications, researchers have reported the successful incorporation of 3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine into various lead compounds targeting protein kinases involved in cancer progression. The compound's ability to participate in hydrogen bonding interactions, combined with its favorable lipophilicity profile, makes it particularly valuable for optimizing drug-target interactions while maintaining desirable pharmacokinetic properties.

Recent synthetic improvements have focused on developing more efficient routes to produce this compound with higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel catalytic system that reduces the number of synthetic steps required while improving overall yield by approximately 30% compared to traditional methods. These advancements are particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

From a biological perspective, preliminary screening data suggests that derivatives containing this pyridine core exhibit promising activity against several disease-relevant targets. While specific biological data remains proprietary in many cases, published reports indicate that these compounds show particularly good selectivity profiles in kinase inhibition assays, with some derivatives demonstrating nanomolar potency against specific oncogenic kinases.

The pharmaceutical industry's interest in this compound is further evidenced by several recent patent applications that utilize 3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine as a key building block. These patents cover a range of therapeutic areas, including oncology, inflammatory diseases, and metabolic disorders, highlighting the versatility of this chemical scaffold in drug discovery.

Looking forward, researchers anticipate that this compound will continue to play an important role in the development of next-generation targeted therapies. Ongoing studies are exploring its potential in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities. As synthetic methods continue to improve and our understanding of its structure-activity relationships deepens, 3-Amino-4-(difluoromethyl)-2-fluoro-6-methoxypyridine is poised to remain a valuable tool in medicinal chemistry for years to come.